2-Methyl-6-(4-methylpiperazin-1-yl)pyrimidin-4-amine

• IUPAC Name: 2-methyl-6-(4-methylpiperazin-1-yl)pyrimidin-4-amine
• InChI: InChI=1S/C10H17N5/c1-8-12-9(11)7-10(13-8)15-5-3-14(2)4-6-15/h7H,3-6H2,1-2H3,(H2,11,12,13)
• InChI Key: VDBXWJPTBXGDLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)C)N
• Molecular Formula: C10H17N5
• Molecular Weight: 207.28 g/mol

Description

2-Methyl-6-(4-methylpiperazin-1-yl)pyrimidin-4-amine is a compound that belongs to the class of organic compounds known as pyrimidines. Pyrimidines are six-membered heterocyclic organic compounds containing two nitrogen atoms at the 1st and 3rd positions. They are integral parts of DNA and RNA and impart diverse pharmacological properties.

Synthesis Analysis

The synthesis of pyrimidine derivatives has been reported in various studies. For instance, a series of 2,4,6-trisubstituted pyrimidines were synthesized by reacting chalcone with guanidine hydrochloride. In another study, a series of new N4-alkyl-N2-phenyl-pyrrolo[3,2-d]pyrimidine-2,4-diamine derivatives were designed and synthesized. These compounds were evaluated for their anti-proliferative activities against human breast cancer cells and human gastric cancer cells.

Molecular Structure Analysis

The molecular structure of this compound involves a pyrimidine ring attached to a methyl group and a 4-methylpiperazin-1-yl group. The molecules are connected by N–H…O and N–H…N hydrogen bonds between amine and amide, and amide and pyrimidine atoms to form infinite chains.

Chemical Reactions Analysis

Pyrimidine derivatives have been described with a wide range of biological potential, including anticancer, antiviral, antimicrobial, anti-inflammatory, analgesic, antioxidant, and antimalarial activities. The chemical reactions involving these compounds are crucial for their biological activities.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 207.28. It is a solid at room temperature and should be stored in a dark place, under an inert atmosphere.

Scientific Research Applications

2M6MPP has a variety of applications in scientific research. It has been used in a number of studies to investigate the effects of various drugs on the central nervous system. For example, 2M6MPP has been used in studies to examine the effects of amphetamine and cocaine on the dopamine system. In addition, 2M6MPP has been used to study the effects of various drugs on the serotonin system. Furthermore, 2M6MPP has been used to study the effects of various drugs on the endocannabinoid system.

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit protein kinases , which play a crucial role in intracellular signaling pathways regulating growth and survival .

Mode of Action

It can be inferred that, like other kinase inhibitors, it likely interacts with its targets by binding to the atp-binding site, thereby preventing the phosphorylation and activation of downstream signaling molecules .

Biochemical Pathways

Given its potential role as a kinase inhibitor, it may impact pathways involving protein kinases, such as the pi3k/akt signaling pathway .

Pharmacokinetics

The ADME properties of 2-Methyl-6-(4-methylpiperazin-1-yl)pyrimidin-4-amine indicate that it has high gastrointestinal absorption and is a P-gp substrate . . These properties suggest that the compound may have good bioavailability.

Result of Action

As a potential kinase inhibitor, it may lead to the inhibition of cell proliferation and induction of apoptosis .

Advantages and Limitations for Lab Experiments

2M6MPP has a number of advantages for use in lab experiments. It is a relatively stable compound and has a low toxicity, which makes it safe to use in experiments. In addition, 2M6MPP is relatively easy to synthesize and purify, which makes it an ideal compound for use in experiments. Furthermore, 2M6MPP has a variety of biochemical and physiological effects, which makes it useful for studying the effects of various drugs on the central nervous system.
However, there are also some limitations to using 2M6MPP in lab experiments. For example, the exact mechanism of action of 2M6MPP is still not fully understood, which can make it difficult to interpret the results of experiments. In addition, 2M6MPP is not widely available, which can make it difficult to obtain for use in experiments. Furthermore, 2M6MPP is a relatively new compound and there is still a lack of research on its effects, which can make it difficult to predict the results of experiments.

Future Directions

Given its diverse applications in scientific research, there are a number of potential future directions for 2M6MPP. One potential direction is to further explore its effects on the central nervous system, including its effects on the dopamine, serotonin, and endocannabinoid systems. In addition, further research could be done to examine the mechanism of action of 2M6MPP and to better understand its biochemical and physiological effects. Furthermore, further research could be done to explore the potential therapeutic applications of 2M6MPP, such as its use in the treatment of various neurological disorders. Finally, research could be done to develop new syntheses methods for 2M6MPP and to improve the purity and stability of the compound for use in experiments.

Synthesis Methods

2M6MPP can be synthesized by a number of methods, including the use of 4-methylpiperazine and 2-methyl-6-pyrimidinol. The synthesis of 2M6MPP involves a condensation reaction between the two compounds, followed by a series of purification steps. The first step involves the reaction of 4-methylpiperazine and 2-methyl-6-pyrimidinol in aqueous solution at a temperature of 80°C. This reaction produces 2M6MPP as the main product, along with other by-products. The reaction mixture is then filtered to remove the by-products and the 2M6MPP is isolated. The isolated product is then purified by recrystallization and/or column chromatography.

Safety and Hazards

The safety information available indicates that the compound may be harmful if swallowed or inhaled, and may cause skin and eye irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and rinsing cautiously with water for several minutes in case of contact with eyes.